Cas no 1177558-47-2 (1-Bromo-3-(bromomethyl)-2-methoxybenzene, 2-Bromo-6-(bromomethyl)phenyl Methyl Ether)

• Product Name: 1-Bromo-3-(bromomethyl)-2-methoxybenzene, 2-Bromo-6-(bromomethyl)phenyl Methyl Ether
• CAS No: 1177558-47-2
• MF: C₈H₈Br₂O
• MW: 279.956521034241
• MDL: MFCD14656794
• CID: 1091777
• PubChem ID: 57813498
• Update Time: 2025-08-02

1-Bromo-3-(bromomethyl)-2-methoxybenzene, 2-Bromo-6-(bromomethyl)phenyl Methyl Ether Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(bromomethyl)-2-methoxybenzene
• F92998
• DA-29668
• BenSTART_RECORD
• AKOS010651264
• SCHEMBL1364220
• MFCD14656794
• EN300-1910987
• DTXSID301274239
• 1177558-47-2
• 1-bromo-3-(bromomethyl)-2-(methyloxy)benzene
• PS-10006
• 3-Bromo-2-methoxybenzyl bromide
• JMASIRNBPZSWLQ-UHFFFAOYSA-N
• 1-Bromo-3-(bromomethyl)-2-methoxybenzene, 2-Bromo-6-(bromomethyl)phenyl Methyl Ether

• MDL： MFCD14656794
• Inchi： 1S/C8H8Br2O/c1-11-8-6(5-9)3-2-4-7(8)10/h2-4H,5H2,1H3
• InChI Key： JMASIRNBPZSWLQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(CBr)=C1OC

Computed Properties

• Exact Mass: 279.89214g/mol
• Monoisotopic Mass: 277.89419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl bromides

Additional information on 1-Bromo-3-(bromomethyl)-2-methoxybenzene, 2-Bromo-6-(bromomethyl)phenyl Methyl Ether

Comprehensive Overview of 1-Bromo-3-(bromomethyl)-2-methoxybenzene and 2-Bromo-6-(bromomethyl)phenyl Methyl Ether (CAS No. 1177558-47-2)

1-Bromo-3-(bromomethyl)-2-methoxybenzene, also known as 2-Bromo-6-(bromomethyl)phenyl Methyl Ether (CAS No. 1177558-47-2), is a versatile aromatic compound widely utilized in organic synthesis and pharmaceutical intermediates. Its unique structural features, including bromine substituents and a methoxy group, make it a valuable building block for constructing complex molecules. Researchers and industries frequently search for "brominated aromatic ethers" or "methoxybenzene derivatives" due to their applications in agrochemicals, materials science, and drug discovery.

The compound's dual bromination pattern (bromomethyl and bromo groups) enables selective functionalization, a topic often explored in "directed ortho-metalation" studies. Recent trends in sustainable chemistry have spurred interest in optimizing its synthesis routes, with queries like "green synthesis of bromo-methoxybenzenes" gaining traction. Its role in cross-coupling reactions (e.g., Suzuki-Miyaura) aligns with the growing demand for "C-C bond formation strategies" in medicinal chemistry.

Analytical characterization of CAS 1177558-47-2 typically involves GC-MS, NMR, and HPLC, addressing common user questions such as "how to identify brominated benzene derivatives." Stability studies under varying conditions are another hot topic, particularly for storage recommendations in "light-sensitive organic compounds." The methoxy group's electronic effects also make this compound a subject in "arene reactivity studies" for educational purposes.

In material science, derivatives of 1-Bromo-3-(bromomethyl)-2-methoxybenzene contribute to advanced polymer architectures, resonating with searches for "halogenated monomers for high-performance plastics." Its compatibility with photolithography processes has also been noted in microfabrication forums, linking to "organic precursors for electronic materials." Safety data sheets emphasize proper handling protocols, though it remains non-listed under stringent regulatory categories.

Emerging applications include its use as a template for "metal-organic frameworks (MOFs)" design, a trending research area. Patent literature reveals its utility in "OLED intermediate synthesis," correlating with industry demands for energy-efficient displays. Environmental fate studies, such as "biodegradation of brominated aromatics," further highlight its ecological relevance in modern chemistry discussions.

For purchasers, sourcing 2-Bromo-6-(bromomethyl)phenyl Methyl Ether often involves queries about "high-purity bromo-methoxybenzene suppliers" or "bulk quantities for R&D." Technical specifications like isomer purity (ortho- vs. para-substitution effects) frequently appear in procurement dialogues. The compound's shelf-life and crystallization behavior are additional practical concerns addressed in industrial forums.

Future research directions may explore its potential in "catalyzed borylation reactions" or as a scaffold for "bioactive molecule design," reflecting the compound's adaptability to cutting-edge methodologies. This aligns with broader scientific interests in "tailored aromatic building blocks" for next-generation chemical innovations.